Cas no 2649064-83-3 (4-(1-isocyanatoethyl)-3-phenyl-1H-pyrazole)

• Product Name: 4-(1-isocyanatoethyl)-3-phenyl-1H-pyrazole
• CAS No: 2649064-83-3
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 6030239
• PubChem ID: 165859571
• Update Time: 2025-10-12

4-(1-isocyanatoethyl)-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(1-isocyanatoethyl)-3-phenyl-1H-pyrazole
• 2649064-83-3
• EN300-1860388

• Inchi： 1S/C12H11N3O/c1-9(13-8-16)11-7-14-15-12(11)10-5-3-2-4-6-10/h2-7,9H,1H3,(H,14,15)
• InChI Key： SBMOHTVFZUVPSI-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=NNC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.1Ų

Additional information on 4-(1-isocyanatoethyl)-3-phenyl-1H-pyrazole

4-(1-isocyanatoethyl)-3-phenyl-1H-pyrazole: A Comprehensive Overview

The compound 4-(1-isocyanatoethyl)-3-phenyl-1H-pyrazole, identified by the CAS number 2649064-83-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical and pharmaceutical industries. The molecule consists of a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms, substituted with a phenyl group at position 3 and an isocyanatoethyl group at position 4. This combination of functional groups imparts versatile reactivity and opens up avenues for further chemical modifications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. The presence of the isocyanato group in this compound makes it particularly interesting for researchers exploring click chemistry reactions. Click chemistry, a concept popularized by Nobel laureate Barry Sharpless, emphasizes the use of efficient and selective reactions to build complex molecules. The isocyanato group in 4-(1-isocyanatoethyl)-3-phenyl-1H-pyrazole can participate in cycloaddition reactions, such as the [2+2+2] cycloaddition with alkyne groups, leading to the formation of six-membered rings. This reactivity has been exploited in the synthesis of bioactive compounds, including antiviral and anticancer agents.

In addition to its role in click chemistry, this compound has shown promise in polymer science. The isocyanato group can act as a crosslinking agent, enabling the formation of high-performance polymers with improved mechanical and thermal properties. Researchers have demonstrated that incorporating 4-(1-isocyanatoethyl)-3-phenyl-1H-pyrazole into polymer networks can enhance their stability under harsh conditions, making them suitable for applications in aerospace and automotive industries.

The synthesis of 4-(1-isocyanatoethyl)-3-phenyl-1H-pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole ring. Recent advancements in catalytic methods have streamlined this process, reducing reaction times and increasing yields. For instance, the use of transition metal catalysts like palladium has enabled more efficient coupling reactions during the synthesis.

Beyond its chemical applications, this compound has also found relevance in material science. Its ability to form stable crosslinks makes it a valuable component in adhesives and coatings. Studies have shown that materials incorporating 4-(1-isocyanatoethyl)-3-phenyl-1H-pyrazole exhibit superior adhesion properties and resistance to environmental factors such as moisture and UV radiation.

In conclusion, 4-(1-isocyanatoethyl)-3-phenyl-1H-pyrazole, with its unique structure and versatile functional groups, continues to be a focal point in chemical research. Its applications span drug discovery, polymer science, and material engineering, underscoring its significance as a key molecule in modern chemistry.